Cas no 1261484-38-1 (2-(2-Amino-4-hydroxybenzoyl)pyridine)

• Product Name: 2-(2-Amino-4-hydroxybenzoyl)pyridine
• CAS No: 1261484-38-1
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 4928911
• Update Time: 2025-08-05

2-(2-Amino-4-hydroxybenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Amino-4-hydroxybenzoyl)pyridine

• Inchi： 1S/C12H10N2O2/c13-10-7-8(15)4-5-9(10)12(16)11-3-1-2-6-14-11/h1-7,15H,13H2
• InChI Key： RIAPDYBTYDXOFA-UHFFFAOYSA-N
• SMILES： OC1C=CC(C(C2C=CC=CN=2)=O)=C(C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• XLogP3: 2
• Topological Polar Surface Area: 76.2

Additional information on 2-(2-Amino-4-hydroxybenzoyl)pyridine

Introduction to 2-(2-Amino-4-hydroxybenzoyl)pyridine (CAS No: 1261484-38-1)

2-(2-Amino-4-hydroxybenzoyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 1261484-38-1, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aromatic amide exhibits a unique structural framework that has garnered considerable attention from researchers due to its potential biological activities and synthetic utility. The compound’s molecular structure integrates a pyridine ring with a benzoyl moiety substituted at the 2-position by an amino group and at the 4-position by a hydroxyl group, creating a versatile scaffold for further functionalization and derivatization.

The synthesis of 2-(2-Amino-4-hydroxybenzoyl)pyridine typically involves multi-step organic transformations, often starting from commercially available pyridine derivatives and aromatic precursors. The introduction of the amino and hydroxyl substituents at specific positions on the benzoyl group requires precise control over reaction conditions, including temperature, solvent choice, and catalyst systems. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions or enzymatic resolutions, have been employed to enhance yield and purity, underscoring the compound’s importance in fine chemical production.

In recent years, 2-(2-Amino-4-hydroxybenzoyl)pyridine has been explored for its pharmacological properties. The presence of both amino and hydroxyl functional groups makes it a promising candidate for further derivatization into bioactive molecules. Preliminary studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors, making them relevant in the development of therapeutic agents for neurological disorders, inflammatory conditions, and infectious diseases. The pyridine core is particularly noteworthy, as it is a common structural motif in many drugs known for their ability to interact with biological targets.

One of the most compelling aspects of 2-(2-Amino-4-hydroxybenzoyl)pyridine is its role as a key intermediate in the synthesis of more complex pharmaceuticals. Researchers have leveraged its structural versatility to develop novel molecules with enhanced efficacy and reduced side effects. For instance, modifications at the pyridine nitrogen or the benzoyl carboxyl group can lead to compounds with improved solubility or metabolic stability. This adaptability has positioned CAS No 1261484-38-1 as a valuable building block in medicinal chemistry.

The computational modeling of 2-(2-Amino-4-hydroxybenzoyl)pyridine has also advanced significantly, aiding in the rational design of derivatives. Molecular docking studies have been conducted to evaluate its binding affinity to various biological targets, including kinases and transcription factors. These simulations have provided insights into how structural modifications can optimize interactions with proteins, guiding experimental efforts toward more effective drug candidates. The integration of computational chemistry with traditional synthetic approaches has accelerated the discovery process in this field.

Furthermore, the environmental impact of synthesizing 2-(2-Amino-4-hydroxybenzoyl)pyridine has been a focus of recent research. Green chemistry principles have been applied to develop more sustainable synthetic routes, minimizing waste and reducing reliance on hazardous reagents. For example, solvent-free reactions or catalytic methods using recyclable materials have been explored to enhance efficiency. Such innovations not only improve cost-effectiveness but also align with global efforts to promote sustainable pharmaceutical manufacturing.

The industrial applications of CAS No: 1261484-38-1 extend beyond academic research. Pharmaceutical companies are increasingly interested in this compound due to its potential as an intermediate in large-scale production processes. Its stability under various storage conditions and compatibility with standard purification techniques make it suitable for commercial use. As demand for high-quality intermediates grows, 2-(2-Amino-4-hydroxybenzoyl)pyridine is expected to play a crucial role in meeting industry needs.

Future directions in the study of 2-(2-Amino-4-hydroxybenzoyl)pyridine include exploring its role in drug repurposing initiatives. By examining existing literature on related compounds, researchers may uncover new therapeutic applications for derivatives of this scaffold. Additionally, advances in biocatalysis could enable more efficient production methods, further solidifying its importance in synthetic chemistry. The compound’s potential as a precursor for next-generation therapeutics remains an exciting area for ongoing investigation.

In conclusion,CAS No 1261484-38-1 represents a fascinating compound with broad implications in pharmaceutical research and industrial applications. Its unique structural features offer opportunities for innovation across multiple disciplines, from medicinal chemistry to sustainable manufacturing practices. As scientific understanding evolves and new technologies emerge,2-(2-Amino-4-hydroxybenzoyl)pyridine will undoubtedly continue to be a subject of interest and discovery.